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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrophenol

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of 4-Fluoro-2-
nitrophenol.

Chemical Identifier and Properties

Property Value

CAS Number 394-33-2[1]
Molecular Formula FC6H3(NO2)OHJ1]
Molecular Weight 157.10 g/mol [1]
Appearance Brown Solid
Melting Point 75-77 °C[1]

Hazard Identification and Classification
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4-Fluoro-2-nitrophenol is classified as a hazardous substance. The following table
summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category
Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2[1]12]
Serious Eye Damage/Eye Irritation 2[1][2]
Specific target organ toxicity (single exposure) 3
Short-term (acute) aquatic hazard 1
Long-term (chronic) aquatic hazard 1

Signal Word: Warning[1][2]

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.

Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Fluoro-2-
nitrophenol to minimize exposure and ensure personal safety.
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Equipment

Specification

Respiratory Protection

NIOSH-approved N95 dust mask or higher,

especially when dusts are generated.[1]

Eye Protection

Chemical safety goggles or face shield.[1]

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber).

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and
closed-toe shoes. Consider a chemical-resistant

apron for splash protection.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for the safe handling of 4-Fluoro-2-
nitrophenol. The following diagram outlines the procedural steps from preparation to disposal.
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Workflow for Handling 4-Fluoro-2-nitrophenol

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)

Proceed to handling

Hangling

Work in a well-ventilated area or chemical fume hood

l

Weigh and handle the solid compound carefully to avoid dust formation

After experiment completion

Post-Hpandling

Decontaminate work surfaces

;

Remove and properly store or dispose of PPE

Proceed to disposal

Disgosal

Segregate waste: contaminated PPE, unused chemical, and empty containers

;

Dispose of waste in accordance with institutional and local regulations

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 4-Fluoro-2-nitrophenol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1295195?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ) )

do. Continue rinsing. Seek immediate medical

attention.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.[3]

Disposal Plan

Proper disposal of 4-Fluoro-2-nitrophenol and its contaminated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

» Unused Chemical: Dispose of the chemical in its original container or a suitable, labeled
waste container. Do not mix with other waste.

o Contaminated Materials: Any materials that have come into contact with 4-Fluoro-2-
nitrophenol, such as gloves, filter paper, and containers, must be treated as hazardous
waste.

o Disposal Method: All waste must be disposed of through an approved waste disposal plant.
[2][3] Follow all federal, state, and local environmental regulations. Do not allow the chemical
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to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Fluoro-2-nitrophenol 99 394-33-2 [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Fluoro-2-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295195#personal-protective-equipment-for-
handling-4-fluoro-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

